Cas no 1797269-10-3 (N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 1797269-10-3
• MF: C₁₅H₁₁N₃O₅S
• MW: 345.329941987991
• CID: 5370501
• Update Time: 2025-10-31

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide
• N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-(1,2-oxazol-3-yl)ethanediamide

• Inchi： 1S/C15H11N3O5S/c19-13(10-2-1-6-22-10)11-4-3-9(24-11)8-16-14(20)15(21)17-12-5-7-23-18-12/h1-7H,8H2,(H,16,20)(H,17,18,21)
• InChI Key： NEOBAARWQPFZDT-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2=CC=CO2)=O)=CC=1)(=O)C(NC1C=CON=1)=O

Additional information on N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-(1,2-oxazol-3-yl)ethanediamide

Comprehensive Overview of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-(1,2-oxazol-3-yl)ethanediamide (CAS No. 1797269-10-3)

The compound N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-(1,2-oxazol-3-yl)ethanediamide (CAS No. 1797269-10-3) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the furan-2-carbonyl and thiophen-2-yl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for heterocyclic compounds like N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-(1,2-oxazol-3-yl)ethanediamide has surged, driven by their versatility in drug discovery and development. The compound's 1,2-oxazol-3-yl group, in particular, is a key functional element that enhances its binding affinity to target proteins. This has led to its exploration in the design of small-molecule inhibitors for diseases such as cancer and inflammatory disorders. Additionally, its ethanediamide backbone provides a stable framework for further chemical modifications, making it a valuable building block in synthetic chemistry.

The synthesis of CAS No. 1797269-10-3 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to characterize the compound and confirm its structural integrity. The growing interest in sustainable chemistry has also prompted researchers to explore greener synthetic routes for this compound, aligning with the global push for environmentally friendly practices.

One of the most intriguing aspects of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-(1,2-oxazol-3-yl)ethanediamide is its potential application in material science. Its conjugated system, featuring thiophene and furan rings, suggests possible utility in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to form stable thin films and its electronic properties are currently under investigation, with preliminary results indicating promising performance in optoelectronic applications.

From a pharmacological perspective, the compound's molecular docking studies have revealed favorable interactions with various disease-related proteins. This has sparked interest in its potential as a lead compound for the development of novel therapeutics. Researchers are also exploring its structure-activity relationships (SAR) to optimize its biological activity and reduce potential side effects. The integration of computational chemistry tools has accelerated this process, enabling rapid screening and optimization of derivative compounds.

In conclusion, N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-(1,2-oxazol-3-yl)ethanediamide (CAS No. 1797269-10-3) represents a fascinating example of modern chemical innovation. Its diverse applications, from drug discovery to advanced materials, highlight its significance in contemporary research. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.